[1-(4-Bromophenyl)ethyl](2-methoxyethyl)amine

• Molecular Formula: C11H16BrNO
• Molecular Weight: 258.15 g/mol
• IUPAC Name: 1-(4-bromophenyl)-N-(2-methoxyethyl)ethanamine
• InChI: InChI=1S/C11H16BrNO/c1-9(13-7-8-14-2)10-3-5-11(12)6-4-10/h3-6,9,13H,7-8H2,1-2H3
• InChI Key: ZKBLMBNMPPHMDE-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)Br)NCCOC

Description

1-(4-Bromophenyl)ethylamine (CAS: 1008506-14-6) is a secondary amine featuring a 4-bromophenyl-substituted ethyl group and a 2-methoxyethyl substituent. Its IUPAC name adheres to standard nomenclature rules, where the ethyl group is bonded to the nitrogen atom alongside the 2-methoxyethyl chain . The compound’s molecular formula is C₁₁H₁₇BrNO, with a molecular weight of 259.16 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Bromophenyl)ethylamine typically involves the reaction of 4-bromophenylacetonitrile with 2-methoxyethylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent, such as ethanol or methanol, at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods: Industrial production of 1-(4-Bromophenyl)ethylamine follows similar synthetic routes but on a larger scale. The process involves the use of high-capacity reactors and continuous flow systems to ensure efficient production. Quality control measures, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, are employed to verify the purity and composition of the final product .

Chemical Reactions Analysis

Types of Reactions: 1-(4-Bromophenyl)ethylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the bromophenyl group to a phenyl group.

Substitution: The bromine atom in the bromophenyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) and potassium tert-butoxide (KOtBu) are employed.

Major Products Formed:

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of phenyl derivatives.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

Chemistry: In chemistry, 1-(4-Bromophenyl)ethylamine is used as a building block for the synthesis of more complex molecules. It serves as an intermediate in the preparation of pharmaceuticals and agrochemicals .

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties. Researchers investigate its interactions with biological targets to develop new therapeutic agents .

Medicine: In medicine, derivatives of 1-(4-Bromophenyl)ethylamine are explored for their potential use in drug development. The compound’s structural features make it a candidate for designing molecules with specific pharmacological activities .

Industry: Industrially, 1-(4-Bromophenyl)ethylamine is used in the production of specialty chemicals and materials. Its unique properties make it valuable in the development of advanced materials and coatings .

Mechanism of Action

The mechanism of action of 1-(4-Bromophenyl)ethylamine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the structural modifications of the compound .

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Physicochemical Properties: Methoxy vs. Ethoxy: The 2-methoxyethyl group (C₁₁H₁₇BrNO) offers higher polarity and aqueous solubility compared to the 2-ethoxyethyl analog (C₁₂H₁₉BrNO) due to the shorter alkoxy chain .

Bromine Reactivity :

• The para-bromine atom enables cross-coupling reactions (e.g., Suzuki-Miyaura), making these compounds valuable intermediates in medicinal chemistry and materials science .

Salt Formation :

• Hydrochloride salts (e.g., 2-(4-Bromophenyl)-N-methylethanamine HCl) improve stability and solubility, a common strategy for amine-containing pharmaceuticals .

Pharmacological Potential:

Biological Activity

1-(4-Bromophenyl)ethylamine, a compound characterized by its unique structural features, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound's structure includes a brominated phenyl group and a methoxyethyl side chain, contributing to its biological activity. Its molecular formula is C₁₄H₁₈BrN, with a molecular weight of approximately 272.18 g/mol. The presence of the bromine atom enhances reactivity and selectivity towards various biological targets.

Biological Activity Overview

Research indicates that derivatives of brominated anilines, including 1-(4-Bromophenyl)ethylamine, exhibit a range of biological effects:

• Antioxidant Activity : Compounds with bromophenyl groups have shown significant antioxidant properties, which can mitigate oxidative stress in cells.
• Anti-inflammatory Effects : There is evidence suggesting that this compound may reduce inflammation by modulating cytokine production and signaling pathways.
• Neurotransmitter Interaction : Preliminary studies suggest potential interactions with serotonin and adrenergic receptors, indicating possible applications in treating mood disorders and cardiovascular diseases.

The mechanisms underlying the biological activity of 1-(4-Bromophenyl)ethylamine can be summarized as follows:

• Receptor Binding : The compound may bind to specific receptors involved in neurotransmission, influencing mood and anxiety levels.
• Modulation of Signaling Pathways : It may affect intracellular signaling pathways related to inflammation and cellular stress responses.
• Antioxidant Mechanism : The compound's ability to scavenge free radicals contributes to its antioxidant effects.

Comparative Analysis with Similar Compounds

A comparison with structurally related compounds reveals distinct biological profiles:

Compound Name	Molecular Formula	Biological Activity
N-(4-bromobenzyl)-N-(2-methoxyethyl)-N-methylamine	C₁₄H₁₈BrN	Antimicrobial
2-(4-bromophenyl)ethylamine	C₁₂H₁₅BrN	Analgesic
N-(2-methoxyethyl)-N-(4-fluorobenzyl)amine	C₁₄H₁₈FNO₂	Anticonvulsant

The unique combination of a brominated phenyl group with a methoxyethyl chain in 1-(4-Bromophenyl)ethylamine enhances its solubility and bioavailability compared to other derivatives.

Case Studies and Research Findings

Several studies have investigated the biological activity of this compound:

• Study on Antioxidant Properties : A recent study demonstrated that 1-(4-Bromophenyl)ethylamine exhibits significant antioxidant activity in vitro, reducing oxidative stress markers in human cell lines .
• Neurotransmitter Interaction Study : Another research effort indicated that this compound has a binding affinity for serotonin receptors, suggesting its potential use in treating depression-related disorders .
• Anti-inflammatory Assessment : In vivo studies showed that the compound reduced inflammation markers in animal models, highlighting its therapeutic potential for inflammatory diseases .